Cas no 2640979-15-1 (1-(piperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 1-(piperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• CAS No: 2640979-15-1
• MF: C₁₈H₂₅N₇O
• MW: 355.437402486801
• CID: 5317887
• PubChem ID: 154829911
• Update Time: 2025-06-10

1-(piperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• 2640979-15-1
• F6619-6552
• AKOS040710084
• 1-(1-Piperidinyl)-2-[4-[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone

• Inchi： 1S/C18H25N7O/c26-18(24-6-2-1-3-7-24)14-22-9-11-23(12-10-22)16-13-17(20-15-19-16)25-8-4-5-21-25/h4-5,8,13,15H,1-3,6-7,9-12,14H2
• InChI Key： NGTMOUWVNNORNU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CN1CCN(C2C=C(N3C=CC=N3)N=CN=2)CC1

Computed Properties

• Exact Mass: 355.21205845g/mol
• Monoisotopic Mass: 355.21205845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 592.2±50.0 °C(Predicted)
• pka: 5.98±0.10(Predicted)

Additional information on 1-(piperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

Introduction to 1-(Piperidin-1-yl)-2-{4-[6-(1H-Pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS No. 2640979-15-1)

1-(Piperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS No. 2640979-15-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been extensively studied for its pharmacological properties and biological activities. The combination of a piperidine ring, a piperazine moiety, and a pyrazole group within its structure endows it with a diverse range of biological activities, making it a promising candidate for drug development.

The chemical structure of 1-(Piperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one is particularly noteworthy for its intricate arrangement of functional groups. The piperidine ring, known for its role in enhancing lipophilicity and central nervous system (CNS) penetration, is linked to a piperazine moiety, which is often associated with modulating receptor interactions. The presence of the pyrazole group further adds to the compound's versatility, as pyrazoles are known for their ability to form hydrogen bonds and interact with various biological targets.

Recent studies have highlighted the potential of 2640979-15-1 in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity against specific neurotransmitter receptors, particularly those involved in the regulation of serotonin and dopamine levels. This makes it a potential candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 2640979-15-1 has also shown promise in oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes 2640979-15-1 a potential lead compound for the development of new anticancer agents.

The pharmacokinetic properties of 2640979-15-1 have also been extensively studied. Its high lipophilicity and favorable solubility characteristics make it an attractive candidate for oral administration. Preclinical studies have shown that it exhibits good bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and minimal toxicity. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of 2640979-15-1 has been evaluated in various preclinical models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 1-(Piperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-y}ethan-one (CAS No. 2640979-15-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neuroscience and oncology. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications, paving the way for its eventual use as a novel therapeutic agent.